N-(3,4-dimethyl-1,2-oxazol-5-yl)-1-(2-fluoro-4-methylphenyl)methanesulfonamide

• IUPAC Name: N-(3,4-dimethyl-1,2-oxazol-5-yl)-1-(2-fluoro-4-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C13H15FN2O3S/c1-8-4-5-11(12(14)6-8)7-20(17,18)16-13-9(2)10(3)15-19-13/h4-6,16H,7H2,1-3H3
• InChI Key: UZABCDNTOXDBCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CS(=O)(=O)NC2=C(C(=NO2)C)C)F
• Molecular Formula: C13H15FN2O3S
• Molecular Weight: 298.34 g/mol

Description

N-(3,4-dimethyl-1,2-oxazol-5-yl)-1-(2-fluoro-4-methylphenyl)methanesulfonamide, also known as DMS-4, is a compound that has gained significant attention in the scientific research community due to its potential applications in drug discovery and development. DMS-4 belongs to the class of sulfonamide compounds, which have been widely used as antibacterial, antifungal, and antitumor agents.

Mechanism of Action

The mechanism of action of N-(3,4-dimethyl-1,2-oxazol-5-yl)-1-(2-fluoro-4-methylphenyl)methanesulfonamide involves the inhibition of the target enzyme's activity by binding to its active site. This leads to the disruption of the enzyme's function and subsequent downstream effects on the biological process it is involved in.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, depending on the target enzyme and the biological process it is involved in. For example, inhibition of carbonic anhydrases can lead to a decrease in the production of bicarbonate ions, which are important for pH regulation in the body. Inhibition of histone deacetylases can lead to changes in gene expression and subsequent effects on cell growth and differentiation.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethyl-1,2-oxazol-5-yl)-1-(2-fluoro-4-methylphenyl)methanesulfonamide has several advantages for lab experiments, including its high potency and selectivity for target enzymes, as well as its relatively simple synthesis method. However, its limitations include its potential toxicity and the need for further optimization to improve its pharmacokinetic properties.

Future Directions

There are several future directions for the research and development of N-(3,4-dimethyl-1,2-oxazol-5-yl)-1-(2-fluoro-4-methylphenyl)methanesulfonamide. One direction is to further optimize its pharmacokinetic properties, such as its solubility and bioavailability, to improve its potential as a drug candidate. Another direction is to explore its potential applications in other biological processes and diseases, such as infectious diseases and metabolic disorders. Additionally, the development of new analogs and derivatives of this compound could lead to the discovery of novel compounds with improved activity and selectivity.

Synthesis Methods

The synthesis of N-(3,4-dimethyl-1,2-oxazol-5-yl)-1-(2-fluoro-4-methylphenyl)methanesulfonamide involves the reaction of 2-fluoro-4-methylbenzenesulfonyl chloride with 3,4-dimethyl-5-aminooxazole in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

N-(3,4-dimethyl-1,2-oxazol-5-yl)-1-(2-fluoro-4-methylphenyl)methanesulfonamide has been studied extensively for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory activity against a range of enzymes, including carbonic anhydrases, histone deacetylases, and matrix metalloproteinases. These enzymes are involved in various physiological and pathological processes, such as cancer, inflammation, and neurodegenerative diseases.